Cas no 918827-99-3 (Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-)
918827-99-3 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
CAS No:918827-99-3
MF:C13H16O
MW:188.265543937683
CID:769993
PubChem ID:11636959
Update Time:2025-04-19
Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
- 1-tert-butyl-3-prop-2-ynoxybenzene
- 1-(tert-Butyl)-3-(prop-2-yn-1-yloxy)benzene
- 918827-99-3
- A1-71419
- SCHEMBL13165218
- AKOS008950921
- DTXSID00469799
-
- Inchi: 1S/C13H16O/c1-5-9-14-12-8-6-7-11(10-12)13(2,3)4/h1,6-8,10H,9H2,2-4H3
- InChI Key: BJLIKSNNTYQHAS-UHFFFAOYSA-N
- SMILES: O(CC#C)C1=CC=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 188.120115130g/mol
- Monoisotopic Mass: 188.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2Ų
Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668942-1g |
1-(Tert-butyl)-3-(prop-2-yn-1-yloxy)benzene |
918827-99-3 | 98% | 1g |
¥10258.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668942-5g |
1-(Tert-butyl)-3-(prop-2-yn-1-yloxy)benzene |
918827-99-3 | 98% | 5g |
¥23299.00 | 2024-04-25 |
Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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